Cas no 1256358-55-0 (1-Benzenesulfonyl-1h-indole-4-boronic acid)

1-Benzenesulfonyl-1H-indole-4-boronic acid is a boronic acid derivative featuring a benzenesulfonyl-substituted indole core. This compound is primarily utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The benzenesulfonyl group enhances stability and reactivity, while the boronic acid moiety facilitates efficient coupling with aryl halides under mild conditions. Its well-defined structure and high purity make it suitable for pharmaceutical and materials science research, particularly in constructing indole-based scaffolds. The compound’s compatibility with diverse reaction conditions and its role in forming carbon-carbon bonds underscore its utility in organic synthesis and medicinal chemistry applications.
1-Benzenesulfonyl-1h-indole-4-boronic acid structure
1256358-55-0 structure
Product Name:1-Benzenesulfonyl-1h-indole-4-boronic acid
CAS No:1256358-55-0
MF:C14H12BNO4S
MW:301.125382423401
MDL:MFCD12911912
CID:1024853
PubChem ID:46738220
Update Time:2025-05-28

1-Benzenesulfonyl-1h-indole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

    • (1-(Phenylsulfonyl)-1H-indol-4-yl)boronic acid
    • [1-(benzenesulfonyl)indol-4-yl]boronic acid
    • 1256358-55-0
    • F87026
    • (1-(Phenylsulfonyl)-1H-indol-4-yl)boronicacid
    • MFCD12911912
    • 1-(BENZENESULFONYL)INDOL-4-YLBORONIC ACID
    • [1-(Benzenesulfonyl)-1H-indol-4-yl]boronic acid
    • CS-0175269
    • 1-Benzenesulfonyl-1H-indole-4-boronic acid
    • DB-363235
    • SCHEMBL15757545
    • KBLZYWJFKKTOPJ-UHFFFAOYSA-N
    • AMY33217
    • AKOS015840606
    • BS-19876
    • Boronic acid, B-[1-(phenylsulfonyl)-1H-indol-4-yl]-
    • DTXSID80674263
    • 1-Benzenesulfonyl-1h-indole-4-boronic acid
    • MDL： MFCD12911912
    • Inchi： 1S/C14H12BNO4S/c17-15(18)13-7-4-8-14-12(13)9-10-16(14)21(19,20)11-5-2-1-3-6-11/h1-10,17-18H
    • InChI Key： KBLZYWJFKKTOPJ-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=CC=1)(N1C=CC2C(B(O)O)=CC=CC1=2)(=O)=O

Computed Properties

  • Exact Mass: 301.05800
  • Monoisotopic Mass: 301.0580092 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 301.1
  • Topological Polar Surface Area: 87.9Ų

Experimental Properties

  • PSA: 87.91000
  • LogP: 1.63890

1-Benzenesulfonyl-1h-indole-4-boronic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-Benzenesulfonyl-1h-indole-4-boronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1256358-55-0)1-Benzenesulfonyl-1h-indole-4-boronic acid
Order Number:A890110
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:31
Price ($):256.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1256358-55-0)1-Benzenesulfonyl-1h-indole-4-boronic acid
A890110
Purity:99%
Quantity:5g
Price ($):256.0
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